Cas no 1241677-87-1 ((R)-2-Amino-3-(3-iodophenyl)propanoic acid)

• Product Name: (R)-2-Amino-3-(3-iodophenyl)propanoic acid
• CAS No: 1241677-87-1
• MF: C₉H₁₀INO₂
• MW: 291.085674762726
• MDL: MFCD08458532
• CID: 1037985
• PubChem ID: 56777260
• Update Time: 2025-05-19

(R)-2-Amino-3-(3-iodophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(3-iodophenyl)propanoic acid
• (2R)-2-amino-3-(3-iodophenyl)propanoic acid
• DB-327960
• D-Phenylalanine, 3-iodo-
• (R)-2-Amino-3-(3-iodophenyl)propanoicacid
• MFCD08458532
• 1241677-87-1
• F75296
• 3-Iodo-D-Phenylalanine
• AS-58354
• CS-0338382
• SCHEMBL14935913
• H-D-Phe(3-I)-OH
• DTXSID80718530
• D-3-Iodophe
• AKOS016008497

• MDL： MFCD08458532
• Inchi： 1S/C9H10INO2/c10-7-3-1-2-6(4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13)/t8-/m1/s1
• InChI Key： BABTYIKKTLTNRX-MRVPVSSYSA-N
• SMILES： IC1=CC=CC(=C1)C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 290.97563g/mol
• Monoisotopic Mass: 290.97563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-2-Amino-3-(3-iodophenyl)propanoic acid

Recent Advances in the Study of (R)-2-Amino-3-(3-iodophenyl)propanoic acid (CAS: 1241677-87-1)

The compound (R)-2-Amino-3-(3-iodophenyl)propanoic acid (CAS: 1241677-87-1) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This chiral amino acid derivative, characterized by its iodine-substituted phenyl ring, serves as a valuable building block in the synthesis of biologically active molecules. Recent studies have explored its role in the development of novel therapeutics targeting neurological disorders, cancer, and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of (R)-2-Amino-3-(3-iodophenyl)propanoic acid as a precursor for the synthesis of selective dopamine receptor modulators. The researchers demonstrated that the iodine atom's presence enhances the compound's binding affinity to specific receptor subtypes, offering a promising avenue for treating Parkinson's disease. The study utilized advanced computational modeling and X-ray crystallography to elucidate the molecular interactions, providing a structural basis for further optimization.

In another groundbreaking study, researchers from the University of Cambridge explored the compound's potential in cancer therapy. By conjugating (R)-2-Amino-3-(3-iodophenyl)propanoic acid with a cytotoxic payload, they developed a targeted drug delivery system that selectively accumulates in tumor tissues. The iodine moiety played a critical role in the system's stability and bioavailability, as highlighted in their 2024 publication in Nature Communications.

Further research has focused on the compound's metabolic stability and pharmacokinetic properties. A 2023 paper in Drug Metabolism and Disposition reported that (R)-2-Amino-3-(3-iodophenyl)propanoic acid exhibits favorable oral bioavailability and low toxicity in preclinical models, making it a viable candidate for further clinical development. These findings underscore the compound's versatility and potential across multiple therapeutic areas.

In summary, (R)-2-Amino-3-(3-iodophenyl)propanoic acid (CAS: 1241677-87-1) continues to be a focal point of innovative research in the chemical biology and pharmaceutical sciences. Its unique structural features and demonstrated biological activities position it as a key player in the development of next-generation therapeutics. Future studies are expected to explore its applications in additional disease models and further refine its pharmacological profile.